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Cat. No.: B14012824

Get Quote

Methyl methoxyacetate (CAS 6290-49-9), a methyl ester with the chemical formula C₄H₈O₃, is

a colorless liquid utilized as a solvent and an intermediate in the synthesis of pharmaceuticals

and other chemicals.[1][2][3][4] For researchers, scientists, and drug development

professionals, a precise understanding of its physical properties is not merely academic; it is

fundamental to ensuring the safety, efficiency, and reproducibility of chemical processes. The

boiling point and vapor pressure, in particular, are paramount. They govern critical parameters

for purification via distillation, dictate reaction conditions under reflux, inform safe handling and

storage protocols, and influence the formulation of complex mixtures. This guide provides a

detailed examination of these two core properties, blending established experimental data with

the theoretical principles that empower scientists to predict and control the behavior of this

versatile compound.

Section 1: Boiling Point of Methyl Methoxyacetate
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure exerted upon it, leading to the formation of vapor bubbles throughout the bulk of the

liquid.[5][6] For methyl methoxyacetate, the normal boiling point (at a standard pressure of 760

mmHg) is a well-characterized value.
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Reported Boiling Point Data
Multiple authoritative sources have experimentally determined and reported the boiling point of

methyl methoxyacetate. The data shows a strong consensus, with minor variations attributable

to experimental conditions and sample purity.

Parameter Value Pressure Source(s)

Boiling Point 129 - 130 °C 760 mmHg

Cole-Parmer

MSDS[7], Fisher

Scientific SDS[8],

Zhishang Chemical[1],

ChemicalBook[9]

Boiling Point 130 °C Not Specified TURI DOSS[10]

Boiling Point 131 °C 760 mmHg

The Good Scents

Company[11],

Stenutz[12]

Boiling Point 131 °C Not Specified chemBlink[13]

The Principle and Experimental Determination of Boiling
Point
The determination of a precise boiling point is a cornerstone of chemical characterization, often

serving as an initial indicator of purity.[6] Two common and reliable laboratory methods for this

determination are the distillation method and the capillary method.

Causality in Measurement: In the distillation method, a stable and constant temperature

reading during the collection of the distillate indicates that a pure substance is boiling.[6] This is

because, for a pure compound, the liquid and vapor phases are in equilibrium at a single

temperature at a given pressure. In contrast, a mixture will typically boil over a range of

temperatures. The capillary method relies on the direct observation of the point where the

internal vapor pressure of the heated liquid just overcomes the external atmospheric pressure.

[14]
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A generalized workflow for the capillary method, a technique well-suited for small sample

volumes, is outlined below.
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Preparation

Heating & Observation

Cooling & Final Reading

Seal one end of a
capillary tube using a flame.

Add a few mL of methyl
methoxyacetate to a fusion tube.

Place the sealed capillary tube (open
end down) into the fusion tube.

Attach the fusion tube to a
thermometer and place in a heating bath.

Assemble Apparatus

Heat the bath gently
and uniformly.

Observe the capillary: air will
first be expelled.

Note the temperature (T1) when a
rapid, continuous stream of vapor

bubbles emerges from the capillary.

Turn off the heat and allow
the apparatus to cool slowly.

Begin Cooling

Observe the point at which bubbling
ceases and the liquid begins to enter

the capillary tube.

Record this temperature (T2).
This is the boiling point.
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→ →

1 / Temperature (K⁻¹) ln(Vapor Pressure) Slope = -ΔH_{vap} / R

Click to download full resolution via product page

Figure 2: The linear relationship between ln(P) and 1/T as described by the Clausius-
Clapeyron equation.

Practical Application: Using the known data points—P₁ = 760 mmHg at its boiling point of

~130°C (403.15 K) and P₂ = 9.47 mmHg at 25°C (298.15 K)—a researcher can solve the

Clausius-Clapeyron equation for ΔHvap. Once this enthalpy of vaporization is estimated, the

equation can be rearranged to calculate the expected vapor pressure at any other temperature,

a critical capability for process design and safety analysis.

Section 3: Detailed Experimental Protocols
Adherence to validated protocols is essential for scientific integrity. The following outlines the

methodology for the experimental determination of the properties discussed.

Protocol 1: Boiling Point Determination (Capillary
Method)
This protocol is adapted from standard laboratory procedures suitable for determining the

boiling point of a liquid sample like methyl methoxyacetate. [6][14] Materials:

Methyl methoxyacetate sample (~2-3 mL)

Glass fusion tube

Capillary tube (sealed at one end)

Calibrated thermometer (-10 to 150 °C range)

Heating bath (e.g., paraffin oil or an aluminum block)
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Heat source (hot plate)

Clamp and stand

Procedure:

Assembly: Securely attach the fusion tube to the thermometer using a rubber band or wire.

The bottom of the tube should be level with the thermometer's bulb.

Sample Introduction: Add approximately 2 mL of methyl methoxyacetate to the fusion tube.

Capillary Placement: Place the capillary tube, sealed-end up, into the liquid within the fusion

tube.

Heating: Immerse the assembly into the heating bath, ensuring the bath liquid is below the

opening of the fusion tube. Begin heating gently on a hot plate. Stir the bath to ensure even

heat distribution.

First Observation (T₁): As the temperature rises, observe the capillary tube. Initially, trapped

air will be expelled. The preliminary boiling point (T₁) is the temperature at which a rapid and

continuous stream of vapor bubbles emerges from the open end of the capillary.

Cooling and Final Reading (T₂): Immediately upon observing the continuous stream of

bubbles, turn off the heat source. Allow the bath to cool slowly while still observing the

capillary.

Boiling Point Determination: The bubbling will slow and eventually stop. The precise moment

the liquid begins to be drawn back into the capillary tube signifies that the external pressure

has become greater than the vapor pressure inside the capillary. The temperature at this

exact moment is the true boiling point (T₂). Record this value.

Verification: For accuracy, allow the apparatus to cool significantly and repeat the

determination.

Protocol 2: Vapor Pressure Determination (Conceptual
Static Method)
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While requiring specialized equipment, the static method is a highly accurate way to determine

vapor pressure. The principle involves measuring the pressure of the vapor in equilibrium with

the liquid at a controlled temperature. [15] Apparatus:

Thermostatted sample cell connected to a vacuum line.

High-precision pressure transducer (e.g., a capacitance manometer). [15]* Temperature

control system (e.g., a circulating fluid bath).

Degassing system (freeze-pump-thaw cycles).

Conceptual Workflow:

Sample Preparation: The methyl methoxyacetate sample is placed in the cell and thoroughly

degassed to remove any dissolved atmospheric gases, which would contribute to the total

pressure reading and cause errors. This is typically achieved through several freeze-pump-

thaw cycles.

Equilibration: The degassed sample cell is brought to a precise, stable temperature using the

thermostat system.

Measurement: The system is allowed to reach equilibrium, at which point the pressure of the

vapor phase above the liquid is measured by the capacitance manometer. This reading is the

vapor pressure at that specific temperature.

Data Collection: The process is repeated at various temperatures to generate a vapor

pressure curve (vapor pressure vs. temperature). This data can then be used to fit models

like the Antoine equation for accurate interpolation.

Conclusion
The boiling point and vapor pressure of methyl methoxyacetate are foundational properties that

dictate its behavior and application in a laboratory or industrial setting. Its normal boiling point

is consistently reported in the range of 129-131 °C. [1][7][8][9][10][11][12][13]While

comprehensive experimental vapor pressure data is sparse, a reliable value of approximately

9.47 mmHg at 25 °C serves as a critical reference. [10][11]For scenarios where direct data is

unavailable, the Clausius-Clapeyron relation provides a powerful, thermodynamically-grounded
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tool for estimating vapor pressure across a range of temperatures. By combining established

experimental data with a firm grasp of theoretical principles and validated protocols,

researchers can confidently and safely utilize methyl methoxyacetate in their critical work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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